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Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, specifications,
and applications of Acid Black 24, a synthetic dye with relevance in various scientific and
industrial fields. The information is presented to be a valuable resource for researchers,
scientists, and professionals in drug development who may utilize this compound in their work.

Core Properties and Specifications

Acid Black 24, also known by its Colour Index name C.I. 26370, is a disazo dye characterized
by its deep black color and solubility in water.[1][2][3] Its chemical structure and properties
make it suitable for a range of applications, primarily in the dyeing of proteinaceous and
polyamide substrates.[2][4]

Physicochemical Data

The fundamental physicochemical properties of Acid Black 24 are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
C.I. Name Acid Black 24

C.l. Number 26370

CAS Number 3071-73-6

Molecular Formula Cs6H23NsNa206S2

Molecular Weight 731.71 g/mol

Appearance Blue-black powder

Absorption Maximum (Amax) 557 nm

Solubility and Spectroscopic Characteristics

Acid Black 24 exhibits distinct solubility and spectroscopic behaviors that are critical for its
application and analysis.

Appearance of

Solvent Solubility . Reference(s)
Solution
Water Soluble Red-light blue to black
Ethanol Soluble Navy
Acetone Slightly soluble
Other Organic
Insoluble
Solvents

The dye's color is pH-sensitive. In an aqueous solution with strong hydrochloric acid, it appears
green-light blue, while the addition of sodium hydroxide results in a purplish-red color. When
dissolved in concentrated sulfuric acid, Acid Black 24 is powder blue, which turns to a dark
green-light blue upon dilution. In concentrated nitric acid, it presents as a red-light brown that
transitions to yellow.

Experimental Protocols
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General Textile Dyeing Protocol

This protocol outlines a general procedure for the application of Acid Black 24 in textile
dyeing. The specific parameters may require optimization based on the substrate and desired
outcome.

1. Preparation of the Dye Bath:

o Calculate the required amount of Acid Black 24 dye based on the weight of the textile and
the desired color depth.

o Dissolve the dye powder in warm water with gentle stirring to ensure it is fully dissolved.

o Adjust the pH of the dye bath to a slightly acidic range, typically between 4.5 and 5.5, using
an appropriate acidifying agent.

2. Preparation of the Textile Material:

o Ensure the textile is clean and free from any impurities that might interfere with dye uptake. A
pre-wash may be necessary.

» For natural fibers like wool or silk, a scouring pre-treatment can improve dye penetration and
colorfastness.

3. Dyeing Process:

e Immerse the wetted textile material into the dye bath, ensuring it is fully submerged and can
move freely for even dyeing.

o Gradually heat the dye bath to a temperature between 60°C and 100°C (140°F to 212°F).

e Maintain the temperature and periodically agitate the bath to promote even dye distribution.
The dyeing time will vary depending on the material and desired shade.

e Monitor and maintain the acidic pH of the dye bath throughout the process.

4. Post-Dyeing Treatment:
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» Once the desired color is achieved, remove the textile from the dye bath.
» Rinse the material thoroughly with water to remove any unfixed dye.
o Further washing, potentially with a fixative, may be required to enhance colorfastness.

Visualizations
Experimental Workflow for Textile Dyeing

The following diagram illustrates the general workflow for dyeing textiles with Acid Black 24.
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Caption: General workflow for textile dyeing with Acid Black 24.

Applications

The primary application of Acid Black 24 is in the dyeing of various materials. Its strong affinity

for protein and polyamide fibers makes it particularly effective for:
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e Wool and silk fabrics
¢ Nylon and other polyamides
o Leather goods

Additionally, the barium salt of Acid Black 24 can be used as an organic pigment. While its
primary use is industrial, its well-defined chemical properties could make it a useful model
compound in research settings for studies on dye-substrate interactions, degradation
pathways, or in the development of analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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